molecular formula C15H19N3O B7531145 N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide

N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide

Cat. No. B7531145
M. Wt: 257.33 g/mol
InChI Key: FYALWTSFFBVATK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide, also known as DPPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DPPB is a pyrazole derivative that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in a variety of research fields.

Mechanism of Action

The mechanism of action of N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide varies depending on the specific research application. In neuroscience, N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide acts as an inhibitor of the TRPC6 ion channel, which is involved in calcium signaling in neurons. In pharmacology, N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide inhibits the activity of the enzyme poly(ADP-ribose) polymerase, which is involved in DNA repair. In cancer research, N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide induces apoptosis in cancer cells, potentially through the activation of the mitochondrial pathway.
Biochemical and Physiological Effects:
N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide has been shown to have a range of biochemical and physiological effects, depending on the specific research application. In neuroscience, N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide has been shown to inhibit calcium signaling in neurons, which can affect neuronal excitability and synaptic plasticity. In pharmacology, N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide has been shown to inhibit DNA repair, which can lead to increased sensitivity to DNA-damaging agents. In cancer research, N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide has been shown to induce apoptosis in cancer cells, which can inhibit tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide in lab experiments is its selectivity for specific targets, such as the TRPC6 ion channel or poly(ADP-ribose) polymerase. This can allow researchers to study the effects of inhibiting these targets without affecting other cellular processes. However, one limitation of using N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide is its potential toxicity, which can limit its use in certain experimental systems.

Future Directions

There are a number of potential future directions for research on N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide. One area of interest is the development of more selective inhibitors of the TRPC6 ion channel, which could have therapeutic applications in a range of neurological disorders. Another area of interest is the development of N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide derivatives with improved pharmacokinetic properties, which could increase their potential as anticancer agents. Additionally, further studies are needed to investigate the potential toxicity of N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide and its derivatives, in order to determine their safety for use in humans.

Synthesis Methods

The synthesis of N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide involves the condensation of 3,5-dimethyl-1-propan-2-ylpyrazole with benzoyl chloride in the presence of a base catalyst. The resulting product is then purified using column chromatography to yield pure N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide.

Scientific Research Applications

N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide has been studied for its potential applications in a range of scientific research fields, including neuroscience, pharmacology, and cancer research. In neuroscience, N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide has been shown to act as a potent and selective inhibitor of the TRPC6 ion channel, which is involved in calcium signaling in neurons. In pharmacology, N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase, which is involved in DNA repair and has been implicated in a range of diseases, including cancer. In cancer research, N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide has been shown to have anticancer properties, including the ability to induce apoptosis in cancer cells.

properties

IUPAC Name

N-(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19N3O/c1-10(2)18-12(4)14(11(3)17-18)16-15(19)13-8-6-5-7-9-13/h5-10H,1-4H3,(H,16,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FYALWTSFFBVATK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NN1C(C)C)C)NC(=O)C2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

257.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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